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Compound of Interest

Compound Name: Reactive Orange 16

Cat. No.: B1207558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical data for the utilization of

Reactive Orange 16 (C.I. Reactive Orange 16) in textile dyeing experiments, with a primary

focus on cotton fibers. The information is intended to guide researchers in achieving

reproducible and high-quality dyeing outcomes.

Introduction
Reactive Orange 16 is a monoazo reactive dye widely used in the textile industry for dyeing

cellulosic fibers such as cotton and viscose.[1] Its popularity stems from its ability to form a

covalent bond with the fiber, resulting in excellent wash fastness and a vibrant orange hue.[2]

The reactive group in this dye is typically a vinyl sulfone group, which, under alkaline

conditions, reacts with the hydroxyl groups of cellulose.[3] Understanding and controlling the

dyeing parameters are crucial for optimizing dye uptake, color yield, and the final fastness

properties of the dyed textile.

Quantitative Data Summary
The following tables summarize key quantitative data for dyeing cotton with Reactive Orange
16. These values are intended as a guide and may require optimization based on the specific

substrate and experimental conditions.

Table 1: Typical Exhaust Dyeing Recipe for Cotton with Reactive Orange 16
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Parameter Concentration/Value Purpose

Reactive Orange 16 0.5 - 4.0% (on weight of fabric) Colorant

Glauber's Salt (Na₂SO₄) 20 - 80 g/L Promotes dye exhaustion

Soda Ash (Na₂CO₃) 5 - 20 g/L Creates alkaline pH for fixation

Wetting Agent 0.5 - 1.0 g/L Improves fabric wettability

Sequestering Agent 0.5 - 1.0 g/L Sequesters hard water ions

Liquor Ratio 1:10 - 1:20 Ratio of liquid to fabric weight

Temperature 60°C Optimal for fixation

Time 60 - 90 minutes Duration of dyeing process

Table 2: Typical Cold Pad-Batch Dyeing Recipe for Cotton with Reactive Orange 16

Parameter Concentration/Value Purpose

Reactive Orange 16 10 - 40 g/L Colorant

Soda Ash (Na₂CO₃) 15 - 20 g/L Fixation alkali

Caustic Soda (NaOH, 36°Bé) 5 - 15 mL/L Fixation alkali

Wetting Agent 1 - 2 g/L Ensures even wetting

Anti-migrating Agent 10 - 20 g/L
Prevents dye migration during

batching

Wet Pick-up 70 - 80% Amount of dye liquor on fabric

Batching Time 12 - 24 hours Time for dye-fiber reaction

Temperature 25 - 30°C
Ambient temperature for

batching

Table 3: Influence of Dyeing Parameters on Color Strength (K/S Value) of Reactive Orange 16
on Cotton
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Parameter Variation Effect on K/S Value Note

Dye Concentration Increasing Increases

More dye molecules

available to bind to the

fiber.[4]

Salt Concentration Increasing

Increases up to an

optimum, then may

decrease

Salt reduces the

negative charge

repulsion between the

anionic dye and

cotton, aiding

exhaustion.[5]

Excessive salt can

promote dye

aggregation, reducing

uptake.

Alkali Concentration Increasing

Increases up to an

optimum, then

decreases

Alkali is necessary to

catalyze the dye-fiber

reaction. The K/S

value for Reactive

Orange 16 increases

initially with higher

sodium carbonate

concentration and

then declines.

Temperature
Increasing from 40°C

to 60°C
Increases

Higher temperatures

increase dye diffusion

and reaction rate.

Temperatures above

the optimum can lead

to increased dye

hydrolysis.

Time Increasing from 40 to

60 min

Increases Longer time allows for

more complete dye

exhaustion and

fixation. Extending the

time beyond the
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optimum may not

significantly increase

K/S and can increase

hydrolysis.

Table 4: Typical Color Fastness Ratings for Reactive Orange 16 on Cotton (ISO Standards)

Fastness Test Standard
Rating (1-5 Scale, 5 is
best)

Washing Fastness (Color

Change)
ISO 105-C06 4-5

Washing Fastness (Staining) ISO 105-C06 4-5

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 3-4

Light Fastness (Xenon Arc) ISO 105-B02 4-5

Experimental Protocols
Preparation of Stock Solutions

Dye Stock Solution (1% w/v): Accurately weigh 1.0 g of Reactive Orange 16 powder.

Dissolve it in a small amount of deionized water in a 100 mL volumetric flask. Make up the

volume to 100 mL with deionized water and stir until fully dissolved.

Glauber's Salt Solution (200 g/L): Weigh 20.0 g of anhydrous sodium sulfate. Dissolve in

approximately 80 mL of deionized water in a 100 mL volumetric flask. Once dissolved, make

up the volume to 100 mL.

Soda Ash Solution (100 g/L): Weigh 10.0 g of anhydrous sodium carbonate. Dissolve in

approximately 80 mL of deionized water in a 100 mL volumetric flask. Once dissolved, make

up the volume to 100 mL.

Exhaust Dyeing Protocol for Cotton Fabric
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This protocol is for a 1% depth of shade on a 10 g cotton sample with a 1:20 liquor ratio.

Fabric Preparation: Start with a pre-scoured and bleached 10 g cotton fabric sample.

Dye Bath Preparation:

In a 250 mL beaker, add 170 mL of deionized water.

Add 10 mL of the 200 g/L Glauber's salt solution (final concentration: 50 g/L).

Add 0.2 g of a wetting/sequestering agent.

Stir to dissolve all components.

Dyeing - Exhaustion Phase:

Place the beaker in a thermostatically controlled water bath or a laboratory dyeing

machine.

Introduce the cotton fabric into the dye bath.

Start agitation and raise the temperature to 60°C.

Add 10 mL of the 1% Reactive Orange 16 stock solution.

Run for 30 minutes to allow for dye exhaustion.

Dyeing - Fixation Phase:

Add 10 mL of the 100 g/L soda ash solution (final concentration: 5 g/L).

Continue the dyeing process at 60°C for another 60 minutes.

After-treatment (Wash-off):

Remove the dyed fabric from the bath.

Rinse thoroughly with cold water.
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Neutralize the fabric by rinsing in a 1 g/L acetic acid solution for 5 minutes.

Perform a soaping wash with 2 g/L non-ionic detergent at 95°C for 15 minutes to remove

any unfixed or hydrolyzed dye.

Rinse with hot water and then cold water until the water runs clear.

Squeeze out excess water and air-dry the fabric.

Color Fastness Testing Protocols
Specimen Preparation: Cut a 10 cm x 4 cm specimen of the dyed fabric. Sew it together with

a multi-fiber adjacent fabric of the same size.

Washing Procedure:

Prepare a wash solution containing 4 g/L ECE reference detergent and, if required by the

specific test procedure (e.g., C2S), 1 g/L sodium perborate.

Place the specimen in a stainless-steel container with the specified number of steel balls

(e.g., 10 for A2S test).

Add the required volume of wash solution (e.g., 150 mL for A2S test).

Place the container in a Launder-Ometer and run the test at the specified temperature

(e.g., 60°C for C1S test) for the designated time (e.g., 30 minutes).

Rinsing and Drying:

Remove the specimen and rinse twice with deionized water.

Squeeze out excess water and dry in air at a temperature not exceeding 60°C.

Assessment: Evaluate the change in color of the dyed specimen and the staining of the

multi-fiber fabric using the grey scales under a standardized light source.

Specimen Preparation: Mount a specimen of the dyed fabric in a sample holder.

Exposure:
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Place the specimen in a xenon arc lamp apparatus along with blue wool standards.

Expose the specimen to the artificial light source under controlled conditions of

temperature and humidity as specified in the standard.

Assessment: Periodically compare the fading of the specimen with the fading of the blue

wool standards. The light fastness rating is the number of the blue wool standard that shows

a similar degree of fading.

Specimen Preparation: Cut two 14 cm x 5 cm specimens of the dyed fabric.

Dry Rubbing:

Mount one specimen on the base of a crockmeter.

Fix a dry, white cotton rubbing cloth to the rubbing finger.

Perform 10 rubbing cycles (10 to and fro movements).

Wet Rubbing:

Thoroughly wet a fresh white cotton rubbing cloth in deionized water and squeeze to a

100% wet pick-up.

Mount the second dyed specimen and the wet rubbing cloth on the crockmeter.

Perform 10 rubbing cycles.

Assessment: Evaluate the degree of color transfer to both the dry and wet rubbing cloths

using the grey scale for staining.

Visualizations
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Caption: Experimental workflow for exhaust dyeing of cotton with Reactive Orange 16.
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Caption: Chemical reaction pathway of Reactive Orange 16 with cellulose, including the

competing hydrolysis reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1207558#using-reactive-orange-16-in-textile-dyeing-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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